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Introduction

Flagellin 22 (flg22) is a synthetic 22-amino-acid peptide corresponding to the most conserved
N-terminal region of bacterial flagellin.[1][2] It is a potent pathogen-associated molecular
pattern (PAMP) that is recognized by the innate immune systems of both plants and animals,
triggering a cascade of defense responses.[3][4] In plants, flg22 is perceived by the pattern
recognition receptor (PRR) FLAGELLIN-SENSING 2 (FLS2), a leucine-rich repeat receptor
kinase (LRR-RK).[3][5] In animals, the analogous receptor is Toll-like receptor 5 (TLR5).[6] The
recognition of flg22 by these receptors initiates signaling pathways that lead to the activation of
downstream immune responses, making it a critical area of study for understanding host-
pathogen interactions and for the development of novel therapeutics and vaccine adjuvants.[7]
[8] This in-depth technical guide provides a comprehensive review of the current state of flg22
research, with a focus on quantitative data, experimental protocols, and the intricate signaling
networks it governs.

Data Presentation
Quantitative Data on flg22-Mediated Responses

The following tables summarize key quantitative data from various studies on the activity and
effects of flg22.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15567050?utm_src=pdf-interest
https://www.selleckchem.com/products/flagelin-22.html
https://cymitquimica.com/it/prodotti/3D-CRB1000331/flagellin-22-flg22/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1356552/
https://pubmed.ncbi.nlm.nih.gov/15181213/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1356552/
https://pubmed.ncbi.nlm.nih.gov/24114786/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3969226/
https://pubmed.ncbi.nlm.nih.gov/29580106/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12500390/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Parameter Organism/System Value Reference
EC50 for Medium
Alkalinization
flg22 Arabidopsis cells ~10 nM [3]
flg22-AA8/17 Arabidopsis cells 80 nM [3]
Tomato cells
flg22-AA18/17 expressing ~200 nM [3]
Arabidopsis FLS2
FLS2 Degradation
Concentration for ) )
) Arabidopsis leaves As low as 0.1 pM [9]
FLS2 degradation
Time for FLS2 ) ) o )
] Arabidopsis leaves Within 60 minutes [9][10]
degradation
Transcriptional
Reprogramming
Percentage of genes Arabidopsis cell
with transcript level cultures and seedlings  ~3.0% of 8,200 genes  [4]
changes (within 60 min)
Crystal Structure
Resolution
FLS2-BAK1-flg22 , ,
X-ray diffraction 3.06 A [11][12]

complex

Experimental Protocols
Synthesis of Flagellin 22

Solid-phase peptide synthesis (SPPS) is the standard method for producing flg22.[13][14]

General Protocol:
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e Resin Attachment: The C-terminal amino acid of the flg22 sequence is attached to a solid-
phase resin.[13]

e Chain Assembly: The peptide chain is assembled in the C-to-N direction by the successive
addition of protected amino acids.[13]

o Deprotection and Coupling: After each amino acid addition, the N-terminal protecting group
is removed, and the next protected amino acid is coupled using an activating agent like
dicyclohexylcarbodiimide (DCC) or PyBOP in a solvent such as N,N-dimethylformamide
(DMF).[13] Excess reagents and byproducts are removed by washing.[13]

» Cleavage and Deprotection: Once the full 22-amino acid sequence is assembled, the peptide
is cleaved from the resin and all side-chain protecting groups are removed using a strong
acid, typically trifluoroacetic acid (TFA).[13]

 Purification: The crude peptide is then purified, commonly by reverse-phase high-
performance liquid chromatography (HPLC).

Luminol-Based Reactive Oxygen Species (ROS) Assay

This assay is frequently used to measure the rapid production of ROS, a hallmark of the flg22-
induced immune response.[10]

Protocol:

o Plant Material Preparation: Leaf discs from Arabidopsis plants are excised and floated on
water overnight to reduce wounding-induced stress.[15]

e Assay Solution: Prepare a solution containing luminol and horseradish peroxidase (HRP).

« Elicitation: Place the leaf discs in a 96-well plate with the assay solution. Add flg22 to the
desired concentration (e.g., 1 uM) to initiate the response.[9][15]

o Measurement: Immediately measure the luminescence generated by the reaction of ROS
with luminol, catalyzed by HRP, using a luminometer. Data is typically collected over a period
of 30-60 minutes.
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Immunoprecipitation of FLS2

This technique is used to demonstrate the physical interaction between flg22 and its receptor,
FLS2.[3]

Protocol:

Protein Extraction: Solubilize proteins from Arabidopsis cell cultures or plant tissues using a
suitable detergent-containing buffer.

» Antibody Incubation: Incubate the protein extract with affinity-purified anti-FLS2 antibodies at
4°C with gentle rotation.[3]

e Immunocomplex Capture: Add Protein A-Sepharose beads to the mixture to capture the
FLS2-antibody complexes.[3]

e Washing: Wash the beads several times with buffer to remove non-specifically bound
proteins.

e Binding Assay: The immunoprecipitated FLS2 can then be used in binding assays with
radiolabeled flg22 (e.g., 12°I-Tyr-flg22) to confirm the interaction.[3]

Signaling Pathways and Workflows
Plant Inmune Signaling Pathway: FLS2-BAK1 Activation

Upon binding of flg22, FLS2 forms a complex with the co-receptor BRI1-ASSOCIATED
KINASE 1 (BAK1).[5][11] This association leads to reciprocal activation of their kinase
domains, initiating downstream signaling cascades.[5][11]

flg22

FLS2-flg22-BAK1 Activation Downstream Signaling
Complex (MAPK Cascade, ROS, etc.)
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Caption: FLS2-BAK1 signaling complex activation by flg22 in plants.

Downstream MAPK Cascade in Plant Immunity

The activation of the FLS2-BAK1 complex leads to the initiation of a Mitogen-Activated Protein
Kinase (MAPK) cascade, a crucial component of plant innate immunity.[16][17] This cascade
typically involves MEKK1, MKK4/5, and MPK3/6.[18][19]
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Caption: MAPK signaling cascade downstream of FLS2-BAK1 in plants.

Animal Immune Signaling Pathway: TLR5 Activation

In animals, flg22 is recognized by TLRS, leading to the activation of the NF-kB signaling
pathway and the production of pro-inflammatory cytokines.[20]

flg22
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Caption: TLR5-mediated signaling pathway in animal innate immunity.

Experimental Workflow: flg22-Induced Gene Expression
Analysis

A typical workflow for analyzing the transcriptional response to flg22 treatment in plants.
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Caption: Workflow for analyzing flg22-induced gene expression.

Applications in Research and Drug Development

The potent immunostimulatory properties of flg22 have led to its widespread use in various
research and development applications.

e Vaccine Adjuvants: Flagellin and its derivatives, including flg22, are being extensively
investigated as vaccine adjuvants.[7][8][21] By activating TLR5, they can enhance the
antigen-specific immune response, leading to more effective vaccines.[7] Several flagellin-
based vaccines have entered clinical trials.[8][21]

o Cancer Immunotherapy: The ability of flagellin to induce pro-inflammatory cytokines makes it
a promising agent in cancer immunotherapy.[8] It can help to create a pro-inflammatory
tumor microenvironment and enhance anti-tumor immunity.[8]

e Plant Immunity Research: flg22 is a standard elicitor used to study the mechanisms of plant
innate immunity, including receptor activation, downstream signaling, and the induction of
defense responses.[22][23]

Conclusion

Flagellin 22 remains a cornerstone for research into the innate immune responses of both
plants and animals. Its well-defined structure and specific recognition by FLS2 and TLR5
provide a powerful tool to dissect the molecular intricacies of host-pathogen interactions. The
detailed understanding of its signaling pathways, supported by robust experimental protocols
and quantitative data, continues to fuel advancements in crop protection and human health,
particularly in the development of next-generation vaccines and immunotherapies. This guide
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serves as a comprehensive resource for professionals in the field, providing a detailed

overview of the core knowledge and methodologies in flg22 research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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